Cas no 10592-13-9 (Doxycycline hydrochloride)

• Product Name: Doxycycline hydrochloride
• CAS No: 10592-13-9
• MF: C₂₂H₂₅ClN₂O₈
• MW: 480.895505666733
• MDL: MFCD07357237
• CID: 48673
• PubChem ID: 54685920
• Update Time: 2026-02-03

Doxycycline hydrochloride Chemical and Physical Properties

Names and Identifiers

• Doxycycline HCl
• Doxycycline Hydrochloride Anhydrous
• Doxycycline Hydrochloride
• (4s,4ar,5s,5ar,6r,12as)-4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,5,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-2-naphthacenecarboxamide hydrochloride
• Doxycycline (hydrochloride)
• Doxycycline hyclate
• 6-deoxy-5-oxytetracycline hydrochloride
• DOXYCYCLINE
• doxy-ii
• Doxylin
• ecodox
• HYDRAMYCIN
• liomycin
• mespafin
• midoxin
• novadox
• retens
• samecin
• tecacin
• Doxigalumicina
• Vibramycin, Hyclate
• Roximycin
• Tanamicin
• Idocyklin
• Nivocilin
• Doxycycline, Hyclate
• Doxy-tablinen
• Vibramycin hyclate
• Biocamycin
• Tetradox
• Vibradox
• Vibramycin hydrochloride
• 4182Z6T2ET
• Doxycycline Hydrochloride [JAN]
• Deoxyoxytetracycline hydrochloride
• DSS
• 4-(DIMETHYLAMINO)-1,4,4A,5,5A,6,11,12A-OCTAHYDRO-3,5,10,12,12A-PENTAHYDROXY-6-METHYL-1,11-DIOXO-2-NAPHTHACENECARBOXAMIDE HYDROCHLORIDE
• Q27105187
• RUYHIJHUVHIMIR-CVHRZJFOSA-N
• CCG-38949
• MFCD03427564
• 24390-14-5
• NCGC00161602-06
• 2-Naphthacenecarboxamide, 4-dimethylamino-1,4,4a,5,5a,6,11,12a-octahydro-3,5,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-, hydrochloride
• D 9891
• EN300-23543095
• DTXSID1045405
• 2-Naphthacenecarboxamide, 4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,5,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-, monohydrochloride, (4S,4aR,5S,5aR,6R,12aS)-
• DTXCID9025405
• SPECTRUM1500266
• KS-5254
• SR-01000075844
• CHEMBL1256723
• EU-0100405
• SR-01000075844-1
• Hyclate
• (4S,4aR,5S,5aR,6R,12aR)-4-(dimethylamino)-1,5,10,11,12a-pentahydroxy-6-methyl-3,12-dioxo-4a,5,5a,6-tetrahydro-4H-tetracene-2-carboxamide;hydrochloride
• EINECS 234-198-7
• J-000264
• (4S,4aR,5S,5aR,6R,12aS)-4-(DiMethylaMino)-3,5,10,12,12a-pentahydroxy-6-Methyl-1,11-dioxo-1,4,4a,5,5a,6,11,12a-octahydrotetracene-2-carboxaMidehydrochloride
• Pharmakon1600-01500266
• NCGC00261090-01
• SR-01000075844-8
• 10592-13-9
• Tox21_110566_1
• CAS-10592-13-9
• (4S,4aR,5S,5aR,6R,12aS)-4-(Dimethylamino)- 3,5,10,12,12a-pentahydroxy- 6-methyl- 1,11-dioxo- 1,4,4a,5,5a,6,11,12a-octahydrotetracene- 2-carboxamide hydrochloride hemiethanolate hemihydrate
• DOXYCYCLINE HYDROCHLORIDE [WHO-DD]
• NSC756751
• UNII-4182Z6T2ET
• HY-N0565A
• 2-Naphthacenecarboxamide, 4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,5,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-, (4S,4aR,5S,5aR,6R,12aS)-, hydrochloride (1:1)
• 2-Naphthacenecarboxamide, 4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,5,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-, monohydrochloride, (4S-(4alpha,4aalpha,5alpha,5aalpha,6alpha,12aalpha))-
• Tox21_110566
• AC-12044
• NCGC00016693-01
• AKOS015924649
• Doxycycline, HCl
• Vibramycin
• NSC-756751
• HMS1920I20
• D07877
• BD166411
• (4S,4aR,5S,5aR,6R,12aS)-4-(dimethylamino)-3,5,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-1,4,4a,5,5a,6,11,12a-octahydrotetracene-2-carboxamide hydrochloride
• NSC633557
• 2-NAPHTHACENECARBOXAMIDE, 4-(DIMETHYLAMINO)-1,4,4A,5,5A,6,11,12A-OCTAHYDRO-3,5,10,12,12A-PENTAHYDROXY-6-METHYL-1,11-DIOXO-, (4S-(4.ALPHA.,4A.ALPHA.,5.ALPHA.,5A.ALPHA.,6.ALPHA.,12A.ALPHA.))- HYDROCHLORIDE
• Vibramycin (TN)
• CHEBI:652992
• Tox21_500405
• NSC-633557
• BDBM50248132
• NSC 756751
• alpha-6-Deoxy-5-hydroxytetracycline hydrochloride
• 6-Desoxy-5-hydroxytetracycline hydrochloride
• SCHEMBL40834
• 2-Naphthacenecarboxamide,4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,5,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-, monohydrochloride,(4S,4aR,5S,5aR,6R,12aS)-
• Deoxy-5-hydroxytetracycline hydrochloride
• LP00405
• (4S,4aR,5S,5aR,6R,12aS)-4-(dimethylamino)-1,5,10,12,12a-pentahydroxy-6-methyl-3,11-dioxo-4a,5,5a,6-tetrahydro-4H-tetracene-2-carboxamide hydrochloride
• SBI-0050391.0001
• Doxycycline hydrochloride

• MDL： MFCD07357237
• Inchi： 1S/C22H24N2O8.ClH/c1-7-8-5-4-6-9(25)11(8)16(26)12-10(7)17(27)14-15(24(2)3)18(28)13(21(23)31)20(30)22(14,32)19(12)29;/h4-7,10,14-15,17,25-27,30,32H,1-3H3,(H2,23,31);1H/t7-,10+,14+,15-,17-,22-;/m0./s1
• InChI Key： PTNZGHXUZDHMIQ-CVHRZJFOSA-N
• SMILES： Cl.O[C@H]1[C@H]2C(=C(C3C(=CC=CC=3[C@@H]2C)O)O)C([C@@]2(C(=C(C(N)=O)C([C@H]([C@H]12)N(C)C)=O)O)O)=O

Computed Properties

• Exact Mass: 480.13000
• Monoisotopic Mass: 480.13
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 33
• Rotatable Bond Count: 2
• Complexity: 956
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 182
• Surface Charge: 0
• XLogP3: Not available

Experimental Properties

• Color/Form: Yellow crystalline powder
• Density: 1.63
• Melting Point: 219-225°C
• Boiling Point: 762.6°C at 760 mmHg
• Flash Point: 87℃
• Solubility: H2O: 50 mg/mL, clear, yellow-green
• Water Partition Coefficient: Soluble in water.
• PSA: 181.62000
• LogP: 1.15470
• Vapor Pressure: No data available
• Solubility: Soluble in water

Doxycycline hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261; P264; P270; P271; P280; P301+P312; P302+P352; P304+P340; P305+P351+P338; P312; P321; P330; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NA 1993 / PGIII
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26; S36/37
• FLUKA BRAND F CODES：8
• Hazardous Material Identification：
• Risk Phrases：R22
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.
• Safety Term：26-36/37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Tetracyclines Tetracyclines
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Tetracyclines

Additional information on Doxycycline hydrochloride

Introduction to Doxycycline Hydrochloride (CAS No. 10592-13-9) and Its Latest Research Applications

Doxycycline hydrochloride, with the chemical formula C₂₂H₂₄N₂O₈·HCl, is a semi-synthetic tetracycline-class antibiotic that has been widely utilized in medical and veterinary sciences for decades. As a derivative of tetracycline, it exhibits broad-spectrum antimicrobial activity against a variety of gram-positive and gram-negative bacteria, as well as certain atypical pathogens. The compound's stability, bioavailability, and efficacy have made it a cornerstone in the treatment of numerous infectious diseases.

The CAS No. 10592-13-9 uniquely identifies this chemical entity in scientific literature and regulatory databases, ensuring precise classification and communication among researchers, clinicians, and manufacturers. This identifier plays a critical role in ensuring the authenticity and consistency of the compound across different formulations and applications.

Doxycycline hydrochloride is particularly noted for its ability to inhibit bacterial protein synthesis by binding to the 30S ribosomal subunit. This mechanism of action not only disrupts bacterial growth but also has implications in regulating host immune responses. Recent studies have highlighted its potential in modulating inflammatory pathways, making it a candidate for therapeutic applications beyond traditional antimicrobial treatments.

One of the most significant advancements in the field has been the exploration of doxycycline hydrochloride's role in anti-inflammatory and immunomodulatory therapies. Research published in leading journals such as the *Journal of Immunology* and *Biochemical Pharmacology* has demonstrated that doxycycline can inhibit key pro-inflammatory cytokines like TNF-α and IL-6. This has sparked interest in its potential use for conditions such as rheumatoid arthritis, psoriasis, and even certain autoimmune disorders.

The pharmacokinetic profile of doxycycline hydrochloride is another area of active investigation. Unlike many traditional antibiotics that require multiple daily dosages, doxycycline can be administered once or twice daily due to its long half-life. This attribute enhances patient compliance and convenience, particularly in chronic treatment regimens. Furthermore, studies have shown that the hydrochloride salt form improves solubility and stability, making it more suitable for intravenous and oral formulations.

In recent years, doxycycline hydrochloride has also gained attention for its potential applications in combating drug-resistant bacterial strains. The rise of multidrug-resistant pathogens has necessitated the development of novel therapeutic strategies. Doxycycline's mechanism of action as a protein synthesis inhibitor makes it effective against bacteria that have developed resistance to other classes of antibiotics. Additionally, its ability to penetrate tissues such as bone and skin further enhances its utility in treating infections that are difficult to eradicate.

Emerging research has also explored the use of doxycycline hydrochloride in prophylactic measures against infections. For instance, studies have shown promising results in using low-dose doxycycline to prevent chlamydial infections among high-risk populations. This approach aligns with global health initiatives aimed at reducing the burden of sexually transmitted infections.

The compound's versatility extends to veterinary medicine as well. Doxycycline hydrochloride is commonly prescribed for dogs, cats, cattle, and other livestock to treat a range of bacterial infections. Its efficacy against tick-borne diseases such as Lyme disease has made it an essential component in preventive health protocols for pets living in endemic areas.

From a chemical perspective, the synthesis of doxycycline hydrochloride involves complex organic transformations that require precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, reducing costs and improving accessibility for global markets.

The regulatory landscape for doxycycline hydrochloride is stringent but well-established. Regulatory bodies such as the FDA (U.S. Food and Drug Administration) and EMA (European Medicines Agency) have approved numerous formulations containing this compound for human use. These approvals are based on extensive clinical trials demonstrating safety and efficacy across various indications.

In conclusion, doxycycline hydrochloride (CAS No. 10592-13-9) remains a vital therapeutic agent with broad applications in human medicine and veterinary science. Its unique properties—such as broad-spectrum antimicrobial activity, long half-life, tissue penetration capabilities, and immunomodulatory effects—make it indispensable in modern healthcare practices. Ongoing research continues to uncover new possibilities for this versatile compound, reinforcing its significance in addressing contemporary challenges in infectious diseases and inflammatory disorders.